molecular formula C11H9BrF3NO B8609408 4-bromo-N-cyclopropyl-2-(trifluoromethyl)benzamide

4-bromo-N-cyclopropyl-2-(trifluoromethyl)benzamide

Cat. No. B8609408
M. Wt: 308.09 g/mol
InChI Key: LPNJGOKCZJRCKF-UHFFFAOYSA-N
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Patent
US08889878B2

Procedure details

1.50 g (1 eq, 5.57 mmol) of 4-bromo-2-(trifluoromethyl)benzoic acid (synthesis analogous to EP1445253 Yamanouchi Pharmaceutical Co. by bromination of the benzoic acid) were dissolved in 5 ml of dichloromethane. Then 954 mg (1.0 eq, 5.57 mmol) of 6-chlorohydroxybenzotriazole, 1.28 g (1.2 eq, 6.69 mmol) of N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride and 1.45 ml (1.5 eq, 8.63 mmol) of N-ethyldiisopropylamine were added thereto, and the mixture was stirred at RT for 20 min. Subsequently, 477 mg (1.5 eq, 8.36 mmol) of cyclopropylamine were added thereto, and the reaction mixture was stirred at room temperature for 12 h. Thereafter, the mixture was concentrated under reduced pressure and the crude product dissolved in ethyl acetate (EA). The solution was washed 2× with buffer solution (0.5 M phosphate buffer pH=7) and then dried over MgSO4. The purification was effected by means of silica gel chromatography with the eluent cyclohexane/ethyl acetate (EA) (0% EA to 100% EA). This gives 831 mg (48%) of 4-bromo-N-cyclopropyl-2-(trifluoromethyl)benzamide as a white solid.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
6-chlorohydroxybenzotriazole
Quantity
954 mg
Type
reactant
Reaction Step Three
Quantity
1.28 g
Type
reactant
Reaction Step Three
Quantity
1.45 mL
Type
reactant
Reaction Step Three
Quantity
477 mg
Type
reactant
Reaction Step Four

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=O)=[C:4]([C:11]([F:14])([F:13])[F:12])[CH:3]=1.C(O)(=O)C1C=CC=CC=1.ClC1C=C(O)[C:28]2[N:32]=NN[C:29]=2[CH:33]=1.Cl.CN(C)CCCN=C=NCC.C(N(C(C)C)C(C)C)C.C1(N)CC1>ClCCl>[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([NH:32][CH:28]2[CH2:29][CH2:33]2)=[O:8])=[C:4]([C:11]([F:14])([F:13])[F:12])[CH:3]=1 |f:3.4|

Inputs

Step One
Name
Quantity
1.5 g
Type
reactant
Smiles
BrC1=CC(=C(C(=O)O)C=C1)C(F)(F)F
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)O
Name
Quantity
5 mL
Type
solvent
Smiles
ClCCl
Step Three
Name
6-chlorohydroxybenzotriazole
Quantity
954 mg
Type
reactant
Smiles
ClC=1C=C(C2=C(NN=N2)C1)O
Name
Quantity
1.28 g
Type
reactant
Smiles
Cl.CN(CCCN=C=NCC)C
Name
Quantity
1.45 mL
Type
reactant
Smiles
C(C)N(C(C)C)C(C)C
Step Four
Name
Quantity
477 mg
Type
reactant
Smiles
C1(CC1)N

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at RT for 20 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the reaction mixture was stirred at room temperature for 12 h
Duration
12 h
CONCENTRATION
Type
CONCENTRATION
Details
Thereafter, the mixture was concentrated under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
the crude product dissolved in ethyl acetate (EA)
WASH
Type
WASH
Details
The solution was washed 2× with buffer solution (0.5 M phosphate buffer pH=7)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CUSTOM
Type
CUSTOM
Details
The purification

Outcomes

Product
Details
Reaction Time
20 min
Name
Type
Smiles
BrC1=CC(=C(C(=O)NC2CC2)C=C1)C(F)(F)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.